Cas no 15642-89-4 (2-chloro-1-(4-methylphenyl)ethan-1-ol)

2-chloro-1-(4-methylphenyl)ethan-1-ol structure
15642-89-4 structure
Product Name:2-chloro-1-(4-methylphenyl)ethan-1-ol
CAS No:15642-89-4
MF:C9H11ClO
MW:170.636041879654
MDL:MFCD14529639
CID:1335130
PubChem ID:12300418
Update Time:2025-04-20

2-chloro-1-(4-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, a-(chloromethyl)-4-methyl-
    • 2-chloro-1-(4-methylphenyl)ethan-1-ol
    • 15642-89-4
    • AKOS017515231
    • SCHEMBL315436
    • 2-chloro-1-(4-methylphenyl)ethanol
    • 2-chloro-1-(p-tolyl)ethan-1-ol
    • (-)-2-chloro-1-(4'-methylphenyl) ethanol
    • HNIOYEPFDGBZMW-UHFFFAOYSA-N
    • EN300-296430
    • MDL: MFCD14529639
    • Inchi: 1S/C9H11ClO/c1-7-2-4-8(5-3-7)9(11)6-10/h2-5,9,11H,6H2,1H3
    • InChI Key: HNIOYEPFDGBZMW-UHFFFAOYSA-N
    • SMILES: ClCC(C1C=CC(C)=CC=1)O

Computed Properties

  • Exact Mass: 170.04993
  • Monoisotopic Mass: 170.0498427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23

2-chloro-1-(4-methylphenyl)ethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00994430-1g
2-Chloro-1-(4-methylphenyl)ethan-1-ol
15642-89-4 95%
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¥3913.0 2023-02-28
Enamine
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$785.0 2023-05-24
Enamine
EN300-296430-2.5g
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$810.0 2023-09-06
Enamine
EN300-296430-5.0g
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$2277.0 2023-05-24
Enamine
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$3376.0 2023-05-24
Ambeed
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